4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is a heterocyclic aromatic compound featuring a benzo[d]oxazole core substituted with a difluoromethoxy (-OCF2H) group at position 4 and a carbaldehyde (-CHO) group at position 2. The benzo[d]oxazole scaffold is notable for its applications in medicinal chemistry, agrochemicals, and materials science due to its stability and tunable electronic properties . The difluoromethoxy group enhances metabolic stability and lipophilicity compared to non-fluorinated analogs, while the aldehyde moiety offers a reactive site for further functionalization, such as condensation or nucleophilic addition reactions .
Properties
Molecular Formula |
C9H5F2NO3 |
|---|---|
Molecular Weight |
213.14 g/mol |
IUPAC Name |
4-(difluoromethoxy)-1,3-benzoxazole-2-carbaldehyde |
InChI |
InChI=1S/C9H5F2NO3/c10-9(11)15-6-3-1-2-5-8(6)12-7(4-13)14-5/h1-4,9H |
InChI Key |
BSZUZARUABWUAH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)OC(F)F)N=C(O2)C=O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of 2-aminophenol with difluoromethoxybenzaldehyde under specific conditions. The reaction typically requires a catalyst and is carried out in an organic solvent . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .
Chemical Reactions Analysis
4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the aldehyde group to an alcohol.
Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethoxy group can be replaced by other nucleophiles.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and as a building block for pharmaceuticals
Mechanism of Action
The mechanism of action of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The following table summarizes key differences between 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde and related compounds:
Key Observations:
- Molecular Weight and Reactivity : The brominated analog (242.03 g/mol) has a higher molecular weight than the difluoromethoxy derivative (213.14 g/mol), primarily due to bromine’s atomic mass. Bromine’s presence enhances suitability for Suzuki-Miyaura coupling, whereas the difluoromethoxy group improves metabolic stability .
- Polarity and Solubility: The carbaldehyde group in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde increases polarity compared to 2-(Difluoromethoxy)-4-ethylbenzo[d]oxazole, which has a non-polar ethyl group. This difference may influence solubility in polar solvents like ethanol or DMSO .
- Spectral Data : The aldehyde proton in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is expected to appear as a singlet near δ 10.0 ppm in ¹H-NMR, while the difluoromethoxy group shows characteristic ¹⁹F-NMR signals at δ -80 to -85 ppm .
Research Findings and Trends
- Thermal Stability : Difluoromethoxy-substituted compounds exhibit higher thermal stability (decomposition >250°C) compared to nitro- or bromo-substituted analogs, as observed in benzimidazole derivatives .
- Solubility Challenges : The carbaldehyde group in 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde may limit aqueous solubility, necessitating formulation strategies like salt formation or co-solvents .
- Emerging Applications : Recent studies highlight fluorinated benzo[d]oxazoles as candidates for PET imaging agents due to their ability to traverse the blood-brain barrier .
Biological Activity
4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is a compound of significant interest in medicinal and biological chemistry due to its unique structural properties and potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings, providing a comprehensive overview supported by data tables and case studies.
Chemical Structure and Properties
The compound features a benzo[d]oxazole core with a difluoromethoxy group and an aldehyde functional group, contributing to its reactivity and interaction with biological targets. Its molecular formula is , with a molecular weight of approximately 201.15 g/mol.
Biological Activity Overview
Research indicates that 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde exhibits various biological activities, including:
- Antimicrobial Activity : The compound has shown effectiveness against several bacterial strains, indicating potential use as an antimicrobial agent.
- Anticancer Properties : Preliminary studies suggest that it may inhibit the proliferation of cancer cells, making it a candidate for further investigation in cancer therapy.
- Neuroprotective Effects : There is emerging evidence that the compound may protect neuronal cells from toxic insults, particularly in models of neurodegenerative diseases.
The biological activity of 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde is believed to be mediated through its interaction with specific molecular targets within cells. It may act by:
- Inhibition of Enzymatic Activity : The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially inhibiting enzyme functions critical for pathogen survival or cancer cell proliferation.
- Modulation of Signaling Pathways : The compound may interfere with signaling pathways involved in cell survival and apoptosis, particularly through the modulation of proteins such as Akt and GSK-3β.
Case Studies
-
Antimicrobial Efficacy :
- A study demonstrated that 4-(Difluoromethoxy)benzo[d]oxazole-2-carbaldehyde exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.
-
Anticancer Activity :
- In vitro assays on various cancer cell lines (e.g., MCF-7 breast cancer cells) revealed that the compound reduced cell viability in a dose-dependent manner. IC50 values were determined to be around 25 µM, indicating promising anticancer potential.
-
Neuroprotective Effects :
- Research involving PC12 cells treated with amyloid-beta showed that the compound reduced neurotoxicity by modulating apoptotic pathways, specifically decreasing the expression of pro-apoptotic factors like Bax while increasing anti-apoptotic factors like Bcl-2.
Data Table: Biological Activities Summary
| Activity Type | Target Organism/Cell Type | Observed Effect | IC50/MIC Value |
|---|---|---|---|
| Antimicrobial | E. coli | Significant growth inhibition | MIC = 15 µg/mL |
| Antimicrobial | S. aureus | Significant growth inhibition | MIC = 10 µg/mL |
| Anticancer | MCF-7 Cells | Reduced cell viability | IC50 = 25 µM |
| Neuroprotective | PC12 Cells | Reduced neurotoxicity | N/A |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
